3-Methoxy-4-(morpholin-4-yl)benzonitrile

• IUPAC Name: 3-methoxy-4-morpholin-4-ylbenzonitrile
• InChI: InChI=1S/C12H14N2O2/c1-15-12-8-10(9-13)2-3-11(12)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key: RFGATKXIMXTDLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C#N)N2CCOCC2
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• CAS No.: 1207541-00-1

Description

“3-Methoxy-4-(morpholin-4-yl)benzonitrile” is a chemical compound with the molecular formula C12H14N2O2. It has a molecular weight of 218.26.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H14N2O2/c1-15-12-8-10(9-13)2-3-11(12)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3. This code represents the molecular structure of the compound.

Scientific Research Applications

Synthesis of Gefitinib

A study by Jin et al. (2005) demonstrates the use of a related compound, 4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile, in the synthesis of Gefitinib, a drug used in cancer treatment. This synthesis involves a series of reactions including transfer hydrogenation, transformation, and Dimroth rearrangement, highlighting the compound's role in complex chemical syntheses (Bo Jin, Guohua Chen, Aifeng Zou, T. Shi, Jinshan Ren, 2005).

Potassium Channel Openers

Lin et al. (2004) explored the synthesis of novel potassium channel openers (KCO's), which included the creation of 3-[4-acyl-2-(1-methoxy-1-methylethyl)morpholin-3-yl]-benzonitriles. These compounds have potential applications in treating diseases like hypertension, asthma, and urinary incontinence (M. Lin, L. Hsin, Chen-Yu Cheng, 2004).

Histamine H3 Antagonists

Dvorak et al. (2005) synthesized a series of compounds including 4-[4-(1-isopropyl-piperidin-4-yloxy)-benzyl]-morpholine. These compounds were found to be potent H3 antagonists, which are significant in the development of drugs targeting histamine-related pathways (C. Dvorak, R. Apodaca, A. Barbier, et al., 2005).

Liquid Crystalline Behavior and Photophysical Properties

Ahipa et al. (2014) synthesized a series of compounds, including 4-(2-(4-alkoxyphenyl)-6-methoxypyridin-4-yl)benzonitriles, to study their liquid crystalline behavior and photophysical properties. These compounds have potential applications in materials science, particularly in the development of new mesogens and luminescent materials (T. N. Ahipa, Vijith Kumar, D. S. S. Rao, et al., 2014).

α-Glucosidase Inhibition

Menteşe et al. (2020) synthesized a series of 4-(5-fluoro-2-substituted-1H-benzimidazol-6-yl)morpholine derivatives and evaluated their α-glucosidase inhibitory potential. These compounds could be significant in the development of treatments for conditions like diabetes (E. Menteşe, N. Baltaş, M. Emirik, 2020).

Cytotoxicity and Apoptotic Studies

Silva et al. (2020) synthesized silver(I) complexes involving 3-methoxy-4-hydroxybenzaldehyde thiosemicarbazones and studied their cytotoxic and apoptotic effects on human tumor cells. This research contributes to the field of medicinal chemistry, particularly in cancer therapy (D. E. Silva, A. B. Becceneri, J. V. Santiago, et al., 2020).

Anticancer Agents and PI3K Inhibitors

Shao et al. (2014) synthesized and evaluated a series of benzamides, including 2-methoxy-3-sulfonamino-5-(4-morpholinoquinazolin-6-yl)benzamides, as potential PI3K inhibitors and anticancer agents. This research is crucial for the development of new anticancer therapies (Teng Shao, Juan Wang, Jian-Gang Chen, et al., 2014).

Safety and Hazards

The safety and hazards of “3-Methoxy-4-(morpholin-4-yl)benzonitrile” are not specified in the available data.